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Compound of Interest

Compound Name: RBC6

Cat. No.: B1678848

An extensive search of scientific literature and biological databases for a molecule or protein
specifically designated as "RBC6" has yielded no definitive results. The term does not
correspond to a recognized entity for which biophysical properties, experimental protocols, or
signaling pathways are documented.

It is possible that "RBC6" may be an internal project name, a novel but not yet publicly
described molecule, or a typographical error for a related protein. The search results did,
however, highlight several relevant areas of research concerning red blood cell (RBC) biology,
particularly in the context of malaria, which may align with the intended topic.

Potential alternative topics for which a technical guide can be compiled include:

e Reticulocyte-binding protein Homologs (PfRH) of Plasmodium falciparum: This is a family of
proteins crucial for the invasion of human red blood cells by the malaria parasite. While a
sixth member has been discussed, it is often considered a pseudogene. A guide could be
developed for a well-characterized member of this family, such as PfRH5, which is essential
for invasion and a key vaccine target.[1][2]

o ABCB6 Transporter: This ATP-binding cassette transporter is also known as the Langereis
(Lan) blood group antigen.[3] Erythrocytes that lack ABCB6 have been shown to be highly
resistant to invasion by the malaria parasite, Plasmodium falciparum.[3]

e Plasmodium falciparum 6-Cysteine (6-Cys) Proteins: This is a family of surface antigens
expressed throughout the parasite's life cycle that play critical roles in parasite development,
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transmission, and host cell invasion.[4]

We kindly request clarification from you to ensure the final content meets your specific needs.
Please advise if you would like to proceed with a detailed technical guide on one of the
aforementioned protein families or provide an alternative designation for "RBC6". Upon your
clarification, a comprehensive guide featuring quantitative data, detailed experimental
protocols, and the requested Graphviz visualizations will be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact
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Our mission is to be the trusted global source of Hastt
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